![molecular formula C23H19N3O3S B1236853 3-(2-hydroxyphenyl)-N'-{[5-(8-quinolinylthio)-2-furyl]methylene}propanohydrazide](/img/structure/B1236853.png)
3-(2-hydroxyphenyl)-N'-{[5-(8-quinolinylthio)-2-furyl]methylene}propanohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-hydroxyphenyl)-N-[[5-(8-quinolinylthio)-2-furanyl]methylideneamino]propanamide is an aryl sulfide.
Scientific Research Applications
Synthesis and Biological Activities
- Various derivatives of similar compounds have been synthesized and screened for antimycobacterial and antimicrobial activities. For instance, diflunisal hydrazide-hydrazone derivatives showed activity against specific bacterial strains and provided inhibition of mycobacterial growth (Ş. Küçükgüzel et al., 2003).
Applications in Chemistry
- Related compounds have been synthesized and used in various chemical reactions. For example, the reaction of lithiated 3-cyano-1(3H)-isobenzofuranone with substituted 2-furfuralacetones was studied, indicating the versatility of these compounds in chemical synthesis (K. Nomura et al., 1986).
Chemosensor Applications
- Compounds with a similar structure have been developed as chemosensors, demonstrating good selectivity and sensitivity towards specific ions, such as Al3+ and Cu2+ (Jie Yang et al., 2015).
Structural Characterization and Binding Studies
- Similar compounds have been used to synthesize complexes with various metal ions. These complexes were characterized and showed selective antimicrobial activities (Ph. Pengkiliya Devi et al., 2019).
Photophysical Properties Study
- Studies on derivatives of 3-hydroxyquinolones revealed insights into their photophysical properties in different solvents, which is critical for understanding their behavior in various chemical environments (G. A. Ndongo et al., 2018).
Donor-Acceptor Polymer Synthesis
- Research on donor-acceptor type π-conjugated polymers containing related moieties has shown potential in the development of materials with unique electrochemical and optical properties (Zhen Xu et al., 2015).
Crystal Structure Analysis
- Analysis of the crystal structure of compounds with similar molecular structures has contributed to the understanding of molecular packing and interactions in solid-state chemistry (Li-Min Li et al., 2009).
Properties
Molecular Formula |
C23H19N3O3S |
---|---|
Molecular Weight |
417.5 g/mol |
IUPAC Name |
3-(2-hydroxyphenyl)-N-[(E)-(5-quinolin-8-ylsulfanylfuran-2-yl)methylideneamino]propanamide |
InChI |
InChI=1S/C23H19N3O3S/c27-19-8-2-1-5-16(19)10-12-21(28)26-25-15-18-11-13-22(29-18)30-20-9-3-6-17-7-4-14-24-23(17)20/h1-9,11,13-15,27H,10,12H2,(H,26,28)/b25-15+ |
InChI Key |
MEMJQWACUZPANO-MFKUBSTISA-N |
Isomeric SMILES |
C1=CC=C(C(=C1)CCC(=O)N/N=C/C2=CC=C(O2)SC3=CC=CC4=C3N=CC=C4)O |
SMILES |
C1=CC=C(C(=C1)CCC(=O)NN=CC2=CC=C(O2)SC3=CC=CC4=C3N=CC=C4)O |
Canonical SMILES |
C1=CC=C(C(=C1)CCC(=O)NN=CC2=CC=C(O2)SC3=CC=CC4=C3N=CC=C4)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.